Cas no 1358406-46-8 (N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1358406-46-8
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5399667
• Update Time: 2025-07-20

N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(4-Methoxyphenyl)amino]-3-quinolinyl]-4-thiomorpholinylmethanone
• N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C21H21N3O2S/c1-26-16-8-6-15(7-9-16)23-20-17-4-2-3-5-19(17)22-14-18(20)21(25)24-10-12-27-13-11-24/h2-9,14H,10-13H2,1H3,(H,22,23)
• InChI Key： MNDVRTQBQCLJBG-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(OC)C=C2)C2C(N=C1)=CC=CC=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.302±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.2±50.0 °C(Predicted)
• pka: 6.48±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

Comprehensive Overview of N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1358406-46-8)

The compound N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1358406-46-8) is a quinoline derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a thiomorpholine moiety and a 4-methoxyphenyl group, makes it a subject of interest for researchers exploring small molecule inhibitors and targeted therapies. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "quinoline-based compounds in cancer research" and "thiomorpholine derivatives in drug design."

In recent years, the demand for heterocyclic compounds like N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has surged due to their versatility in pharmaceutical development. The quinoline scaffold is renowned for its role in anticancer agents, antimicrobials, and central nervous system (CNS) drugs. Researchers frequently search for "how quinoline derivatives interact with biological targets" or "applications of thiomorpholine in medicinal chemistry," highlighting the compound's relevance. Its CAS No. 1358406-46-8 serves as a critical identifier for procurement and regulatory compliance.

The 4-methoxyphenyl group in this compound enhances its lipophilicity and bioavailability, key factors in drug absorption and metabolic stability. Meanwhile, the thiomorpholine ring contributes to hydrogen bonding and polar interactions, which are pivotal for target binding affinity. Such features align with trending topics like "optimizing drug-like properties in small molecules" and "structure-activity relationship (SAR) studies." Laboratories focusing on high-throughput screening (HTS) often prioritize such compounds for lead optimization.

From a synthetic chemistry perspective, N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine exemplifies advancements in amide coupling and heterocyclic functionalization. Its preparation involves multistep organic synthesis, a topic frequently queried as "synthetic routes for quinoline-4-amine derivatives." The compound's molecular weight and logP value further underscore its suitability for drug candidate profiling, addressing popular searches like "calculating physicochemical properties of drug candidates."

In conclusion, N-(4-methoxyphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1358406-46-8) represents a promising avenue for therapeutic innovation. Its alignment with current research trends—such as "fragment-based drug discovery" and "scaffold hopping in medicinal chemistry"—ensures its continued relevance. As scientists explore its mechanistic pathways and biological activities, this compound is poised to contribute significantly to precision medicine and targeted drug development.